2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide

Specification

• CAS No.: 106868-88-6
• Molecular Formula: C10H25N3O4Si
• Molecular Weight: 279.41 g/mol
• IUPAC Name: (3-triethoxysilylpropylamino)urea
• Standard InChI: InChI=1S/C10H25N3O4Si/c1-4-15-18(16-5-2,17-6-3)9-7-8-12-13-10(11)14/h12H,4-9H2,1-3H3,(H3,11,13,14)
• Standard InChI Key: HYXYCKYZVXPGCQ-UHFFFAOYSA-N
• SMILES: CCO[Si](CCCNNC(=O)N)(OCC)OCC
• Canonical SMILES: CCO[Si](CCCNNC(=O)N)(OCC)OCC

Introduction

2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide, also known as (3-triethoxysilylpropylamino)urea, is a chemical compound with the molecular formula $C_{10}H_{25}N_{3}O_{4}Si$
. It has a molecular weight of 279.41 g/mol. This compound is identified by the PubChem CID 18551509 and CAS number 106868-88-6.

Synonyms and Identifiers

2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide is also known by several synonyms:

• 106868-88-6

• (3-triethoxysilylpropylamino)urea

• 2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide

• 3-(4-semicarbazido)propyltriethoxysilane

• 2-(3-(triethoxysilyl)propyl)hydrazine-1-carboxamide

Synthesis and Applications

While specific synthesis details for 2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide are not detailed in the provided search results, a related compound, 2-tosyl-N-(3-(triethoxysilyl)propyl)hydrazine-1-carboxamide, is used in the design of magnetic hydrogen bond catalysts. These catalysts utilize a urea moiety to function as hydrogen bond donors/acceptors and can be easily recycled due to the magnetic nanoparticles.

Hydrogen Bond Catalysis

Hydrogen bond catalysts, incorporating structures similar to 2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide, serve as multi-donor/acceptor sites in chemical reactions. The inclusion of a urea moiety allows for effective hydrogen bonding, facilitating various chemical processes.

Applications in Catalysis

2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide and its derivatives have applications in catalysis. For example, they can be used as organic linkers in magnetic catalysts. These catalysts are designed with hydrogen-bond donors/acceptors, which enhance their catalytic activity.

Related Research

Amide derivatives, which share structural similarities with 2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide, have demonstrated antimicrobial activity. These compounds have been studied for their potential in environmental research and biological applications.

Patents

Patents related to 2-[3-(Triethoxysilyl)propyl]hydrazine-1-carboxamide are available. These patents cover various applications and innovations involving this compound.